2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide

• Molecular Formula: C14H11Cl2FN2O
• Molecular Weight: 313.2 g/mol
• IUPAC Name: 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoropyridine-3-carboxamide
• InChI: InChI=1S/C14H11Cl2FN2O/c1-7-4-3-5-11(8(7)2)18-14(20)9-6-10(17)13(16)19-12(9)15/h3-6H,1-2H3,(H,18,20)
• InChI Key: OQQLSIARHXNCBX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC(=C(N=C2Cl)Cl)F)C

Description

2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide, also known as DCFN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is a derivative of nicotinamide and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide is not fully understood. However, it is believed that 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide binds to nicotinic acetylcholine receptors and modulates their activity. This modulation leads to changes in intracellular calcium levels and the release of neurotransmitters.
Biochemical and Physiological Effects:
2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide has been found to have various biochemical and physiological effects. It has been shown to increase the release of acetylcholine and dopamine in certain brain regions. 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide has also been found to increase the activity of nicotinic acetylcholine receptors in the hippocampus. Additionally, 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide has several advantages for lab experiments. It is a fluorescent probe that can be easily detected in cells. 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide is also relatively stable and can be stored for an extended period of time. However, one limitation of 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide is that it is toxic at high concentrations and can affect cell viability.

Future Directions

For the study of 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide include the development of new drugs and the study of its effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide involves the reaction of 2,6-dichloronicotinic acid with 2,3-dimethylaniline and 5-fluoronicotinoyl chloride. This reaction leads to the formation of 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide. The purity of the synthesized compound can be determined by various analytical techniques such as HPLC and NMR.

Scientific Research Applications

2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide has been found to have potential applications in scientific research. It has been used as a fluorescent probe for the detection of zinc ions in cells. 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide has also been used as a tool for the study of nicotinic acetylcholine receptors. Additionally, 2,6-dichloro-N-(2,3-dimethylphenyl)-5-fluoronicotinamide has been used in the development of new drugs for the treatment of various diseases.